Cas no 93965-89-0 ([Ac-Tyr1,D-Phe2]GRF 1-29, amide (human))

• Product Name: [Ac-Tyr1,D-Phe2]GRF 1-29, amide (human)
• CAS No: 93965-89-0
• MF: C₁₅₇H₂₅₂N₄₄O₄₃S
• MW: 3476.01481437683
• CID: 804306
• Update Time: 2025-10-30

[Ac-Tyr1,D-Phe2]GRF 1-29, amide (human) Chemical and Physical Properties

Names and Identifiers

• 1-29-Somatoliberin(human pancreatic islet), N-acetyl-2-D-phenylalanine-29-L-argininamide-
• [Ac-Tyr1,D-Phe2]GRF 1-29, amide (human)
• Acetyl-(D-Phe²)-GRF (1-29) amide (human)
• Acetyl-(D-Phe2)-GRF (1-29) amide (human), Acetyl-(D-Phe2)-Sermorelin
• AC-TYR-D-PHE-ASP-ALA-ILE-PHE-THR-ASN-SER-TYR-ARG-LYS-VAL-LEU-GLY-GLN-LEU-SER-ALA-ARG-LYS-LEU-LEU-GLN-ASP-ILE-MET-SER-AR...
• somatotropin releasing hormone (1-29)-amide, N-Ac-Tyr(1)-Phe(2)-
• CID 90479763
• Somatoliberin (human pancreatic islet), N-acetyl-2-D-phenylalanine-29-L-argininamide-30-de-L-glutamine-31-de-L-glutamine-32-deglycine-33-de-L-glutamic acid-34-de-L-serine-35-de-L-asparagine-36-de-L-glutamine-37-de-L-glutamic acid-38-de-L-arginine-39-deglycine-40-de-L-alanine-41-de-L-arginine-42-de-L-alanine-43-de-L-arginine-44-de-L-leucinamide- (ZCI)
• D
• L
• 13: PN: WO2009031916 PAGE: 7 claimed protein

• Inchi： 1S/C157H252N44O43S/c1-20-83(13)124(199-129(219)86(16)174-138(228)112(72-121(213)214)191-144(234)108(67-89-35-24-22-25-36-89)188-142(232)107(176-88(18)206)69-91-44-48-93(207)49-45-91)153(243)193-110(68-90-37-26-23-27-38-90)146(236)201-126(87(17)205)154(244)194-111(71-119(162)211)145(235)197-116(77-204)150(240)189-109(70-92-46-50-94(208)51-47-92)143(233)182-99(43-34-61-172-157(168)169)132(222)181-97(40-29-31-58-159)137(227)198-123(82(11)12)151(241)192-103(63-78(3)4)130(220)173-74-120(212)177-100(52-54-117(160)209)134(224)186-106(66-81(9)10)141(231)196-114(75-202)148(238)175-85(15)128(218)179-98(42-33-60-171-156(166)167)131(221)180-96(39-28-30-57-158)133(223)185-105(65-80(7)8)140(230)187-104(64-79(5)6)139(229)183-101(53-55-118(161)210)135(225)190-113(73-122(215)216)147(237)200-125(84(14)21-2)152(242)184-102(56-62-245-19)136(226)195-115(76-203)149(239)178-95(127(163)217)41-32-59-170-155(164)165/h22-27,35-38,44-51,78-87,95-116,123-126,202-205,207-208H,20-21,28-34,39-43,52-77,158-159H2,1-19H3,(H2,160,209)(H2,161,210)(H2,162,211)(H2,163,217)(H,173,220)(H,174,228)(H,175,238)(H,176,206)(H,177,212)(H,178,239)(H,179,218)(H,180,221)(H,181,222)(H,182,233)(H,183,229)(H,184,242)(H,185,223)(H,186,224)(H,187,230)(H,188,232)(H,189,240)(H,190,225)(H,191,234)(H,192,241)(H,193,243)(H,194,244)(H,195,226)(H,196,231)(H,197,235)(H,198,227)(H,199,219)(H,200,237)(H,201,236)(H,213,214)(H,215,216)(H4,164,165,170)(H4,166,167,171)(H4,168,169,172)/t83-,84-,85-,86-,87+,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108+,109-,110-,111-,112-,113-,114-,115-,116-,123-,124-,125-,126-/m0/s1
• InChI Key： ZADZHIQNEPVWIV-BAGZDYLOSA-N
• SMILES： [C@H](C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CO)C(=O)N[C@H](C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC(C)C)C(=O)NCC(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CO)C(=O)N[C@@H](C)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CCSC)C(=O)N[C@@H](CO)C(=O)N[C@H](C(=O)N)CCCNC(N)=N)CC1C=CC(O)=CC=1)(NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](NC(=O)[C@@H](NC(=O)C)CC1C=CC(O)=CC=1)CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 52
• Hydrogen Bond Acceptor Count: 49
• Heavy Atom Count: 245
• Rotatable Bond Count: 121
• Complexity: 7970
• XLogP3: -10.3
• Topological Polar Surface Area: 1480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on [Ac-Tyr1,D-Phe2]GRF 1-29, amide (human)

Compound CAS No 93965-89-0: [Ac-Tyr1,D-Phe2]GRF 1-29, Amide (Human)

The compound with CAS No 93965-89-0, known as [Ac-Tyr1,D-Phe2]GRF 1-29, amide (human), is a synthetic analog of growth hormone-releasing factor (GRF). This peptide has garnered significant attention in the scientific community due to its unique structure and potential applications in various fields, including endocrinology, metabolism, and drug development. The molecule is characterized by its sequence modification at positions 1 and 2, where the tyrosine (Tyr) residue is acetylated and phenylalanine (Phe) is replaced with D-Phe. These modifications enhance its stability and bioactivity compared to the native GRF.

Recent studies have highlighted the role of [Ac-Tyr1,D-Phe2]GRF 1-29, amide (human) in regulating growth hormone (GH) secretion. By binding to the GH secretagogue receptor type 1a (GHS-R1a), this peptide stimulates GH release from the anterior pituitary gland. This mechanism has been extensively studied in both preclinical models and human trials, demonstrating its potential as a therapeutic agent for conditions associated with GH deficiency or metabolic disorders.

One of the most promising applications of this compound is in the treatment of growth hormone deficiency (GHD). Clinical trials have shown that [Ac-Tyr1,D-Phe2]GRF 1-29, amide (human) can effectively stimulate GH secretion in patients with GHD, leading to improved growth outcomes and overall well-being. Additionally, research has explored its role in obesity management, as it has been shown to enhance energy expenditure and fat oxidation.

The synthesis of [Ac-Tyr1,D-Phe2]GRF 1-29, amide (human) involves advanced peptide chemistry techniques, ensuring high purity and bioavailability. The use of D-Phe at position 2 confers resistance to proteolytic degradation, thereby extending its half-life in vivo. This property makes it an attractive candidate for long-term therapeutic use.

In terms of research advancements, recent studies have focused on optimizing the delivery methods for this peptide to maximize its efficacy while minimizing side effects. Novel delivery systems, such as nanoparticles or transdermal patches, are being investigated to ensure sustained release and targeted delivery to specific tissues.

Moreover, the structural modifications in [Ac-Tyr1,D-Phe2]GRF 1-29, amide (human) have opened new avenues for understanding peptide-receptor interactions. Researchers are leveraging computational modeling and molecular dynamics simulations to elucidate the binding mechanisms between this compound and GHS-R1a receptors at an atomic level.

In conclusion, CAS No 93965-89-0 represents a significant advancement in peptide-based therapeutics. Its unique structure, enhanced stability, and diverse applications make it a focal point for ongoing research and development efforts across multiple disciplines.